N-(3-methoxyphenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: N-(3-methoxyphenyl)-12-methyl-2-oxo-6-thia-1,8-diazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C19H15N3O3S/c1-11-6-7-16-21-18-14(19(24)22(16)10-11)9-15(26-18)17(23)20-12-4-3-5-13(8-12)25-2/h3-10H,1-2H3,(H,20,23)
• InChI Key: OADDPHIBHVBVAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(S3)C(=O)NC4=CC(=CC=C4)OC)C=C1
• Molecular Formula: C19H15N3O3S
• Molecular Weight: 365.4 g/mol

Description

Thienopyrimidines and pyridopyrimidines are aromatic heterocyclic compounds that contain nitrogen atoms. They are structural analogs of purines and are of great interest due to their biological potential. They are widely represented in medicinal chemistry and have shown therapeutic interest.

Synthesis Analysis

Thienopyrimidines can be synthesized using various methods. One common method involves the cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. Another method involves the reaction of thiophene derivatives with isocyanates.

Molecular Structure Analysis

Depending on where the nitrogen atom is located in pyridine, there can be four possible skeletons for the heterocyclic combination of pyrimidine and pyridine rings.

Chemical Reactions Analysis

The reaction of 3-amino-4-cyano-2-thiophenecarboxamides with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene can produce β-keto amides. These can be cyclized to thienopyrimidine-2,4-diones by heating with pyrrolidine in toluene using calcium chloride as a desiccant.

Scientific Research Applications

Cytotoxic Agents

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Anticancer Activity

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Apoptotic and Autophagic Induction

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Kinase Inhibitors

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Antiproliferative Effects

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Endothelin Receptor Antagonists

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Mechanism of Action

Target of Action

The primary target of this compound is D-dopachrome tautomerase (D-DT or MIF2) . This enzyme plays a key role in various cancers, including non-small cell lung cancer .

Mode of Action

The compound inhibits the tautomerase activity of D-DT . By binding to the active site of D-DT, it interferes with its biological activity . This inhibition is selective, with the compound showing high selectivity over MIF .

Biochemical Pathways

The inhibition of D-DT affects the mitogen-activated protein kinase (MAPK) pathway . This pathway is involved in cell proliferation, and its deactivation leads to cell cycle arrest .

Result of Action

The compound suppresses the proliferation of non-small cell lung cancer cells in both two-dimensional (2D) and three-dimensional (3D) cell cultures . This suppression can be attributed to the induction of cell cycle arrest via deactivation of the MAPK pathway .

Future Directions

Thienopyrimidines are a promising class of compounds for drug development, particularly in the field of oncology. Future research could focus on developing new synthetic methods, studying their mechanisms of action, and optimizing their properties for therapeutic use.